Cas no 37101-80-7 (Ethyl 2-(1-ethoxyethoxy)propanoate)

• Product Name: Ethyl 2-(1-ethoxyethoxy)propanoate
• CAS No: 37101-80-7
• MF: C₉H₁₈O₄
• MW: 190.236823558807
• CID: 921964
• PubChem ID: 552079
• Update Time: 2025-04-19

Ethyl 2-(1-ethoxyethoxy)propanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(1-ethoxyethoxy)propanoate
• DB-264895
• Propanoic acid, 2-(1-ethoxyethoxy)-, ethyl ester
• ethyl 2-[(1'-ethoxy)ethoxy]propanoate
• SCHEMBL10636719
• DTXSID60338937
• Ethyl 2-(1-ethoxyethoxy)propanoate #
• 37101-80-7

• Inchi： 1S/C9H18O4/c1-5-11-8(4)13-7(3)9(10)12-6-2/h7-8H,5-6H2,1-4H3
• InChI Key： PDPLXOZIQCYODY-UHFFFAOYSA-N
• SMILES： O(C(C)OCC)C(C(=O)OCC)C

Computed Properties

• Exact Mass: 190.12054
• Monoisotopic Mass: 190.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76